2-[(Thiophen-2-yl)methoxy]-1,3-thiazol-5-amine

• Molecular Formula: C8H8N2OS2
• Molecular Weight: 212.3 g/mol
• SMILES: C1=CSC(=C1)COC2=NC=C(S2)N
• InChI: InChI=1S/C8H8N2OS2/c9-7-4-10-8(13-7)11-5-6-2-1-3-12-6/h1-4H,5,9H2
• InChIKey: YUPNXDDXGOXNQQ-UHFFFAOYSA-N

2-[(Thiophen-2-yl)methoxy]-1,3-thiazol-5-amine: Identity, Physicochemical Profile, and Procurement

2-[(Thiophen-2-yl)methoxy]-1,3-thiazol-5-amine (CAS 1596778-31-2; molecular formula C₈H₈N₂OS₂; molecular weight 212.3 g/mol) is a heterocyclic building block comprising a 5-aminothiazole core linked via a methoxy bridge to a thiophen-2-yl moiety [1]. The compound has a computed XLogP3 of 2.1, a topological polar surface area (TPSA) of 105 Ų, one hydrogen bond donor, five hydrogen bond acceptors, and three rotatable bonds [1]. It is commercially available as a research chemical from multiple vendors with a minimum purity specification of 95%, recommended for long-term storage in cool, dry conditions . Unlike the more common 2-aminothiazole regioisomers such as 4-(thiophen-2-yl)thiazol-2-amine (CAS 28989-50-6), this compound positions the primary amine at the 5-position of the thiazole ring, a regiochemical arrangement that fundamentally alters its hydrogen-bonding geometry and potential molecular recognition profile .

1

Fragment library diversification with 5-aminothiazole scaffold

2

Scaffold-hopping from promiscuous 2-aminothiazole cores

3

Building block for thiophene 5-position derivatization

4

Specification-graded purity with CoA traceability

• [1] PubChem. Compound Summary for CID 102769458: 2-[(Thiophen-2-yl)methoxy]-1,3-thiazol-5-amine. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/102769458 (accessed 2026-05-05). View Source

Why Regioisomeric or Linker-Deficient Aminothiazoles Cannot Substitute This Compound

Aminothiazoles are not a monolithic class; the position of the primary amine (2- vs. 5-), the nature of the linker between heterocyclic rings, and the electronic character of the appended aromatic group collectively govern target engagement, selectivity, and developability. The target compound bears a 5-amine on the thiazole ring, in contrast to the far more common 2-aminothiazole pharmacophore found in compounds such as 4-(thiophen-2-yl)thiazol-2-amine (CAS 28989-50-6) and 5-(thiophen-2-yl)thiazol-2-amine (CAS 100988-27-0). This regiochemical difference redistributes the hydrogen-bond donor/acceptor geometry—shifting the amine to a position that is directly conjugated with the thiazole C=N and altering the electrostatic potential surface [1]. Furthermore, the methoxy (-O-CH₂-) linker introduces conformational flexibility (3 rotatable bonds vs. 1 for the direct-attachment analog) and an additional hydrogen-bond acceptor, factors that modulate both binding kinetics and physicochemical properties such as solubility and permeability [1]. Fragment-based screening studies have explicitly documented that even minor substituent changes on the thiazole scaffold produce large shifts in hit rates and binding profiles, making simple interchange among aminothiazole analogs unreliable without direct comparative evidence [2].

Regiochemistry

5-aminothiazole geometry may alter hydrogen-bond donor/acceptor pattern vs 2-aminothiazole analogs.

Linker flexibility

Methoxy linker adds rotatable bonds and an HBA site; binding kinetics may shift vs rigid direct-attachment analogs.

Aromatic electronics

Thiophene π-excessive character may enable sulfur-π interactions not replicated by phenyl analogs.

• [1] PubChem. Compound Summary for CID 102769458: 2-[(Thiophen-2-yl)methoxy]-1,3-thiazol-5-amine. Computed properties: XLogP3, TPSA, HBD, HBA, Rotatable Bond Count. https://pubchem.ncbi.nlm.nih.gov/compound/102769458 (accessed 2026-05-05). View Source
• [2] Devine, S. M.; Mulcair, M. D.; Debono, C. O.; et al. Promiscuous 2-aminothiazoles (PrATs): A Frequent Hitting Scaffold. J. Med. Chem. 2015, 58 (3), 1205–1214. Semantic Scholar Abstract. https://www.semanticscholar.org/paper/Promiscuous-2-aminothiazoles-(PrATs)%3A-a-frequent-hitting-scaffold (accessed 2026-05-05). View Source

Differentiation Evidence Against Closest Structural Analogs

Regiochemical Differentiation: 5-Aminothiazole vs. 2-Aminothiazole Scaffold

The target compound positions the primary amine at the 5-position of the 1,3-thiazole ring, whereas the most common commercial aminothiazole-thiophene analogs—4-(thiophen-2-yl)thiazol-2-amine (CAS 28989-50-6) and 5-(thiophen-2-yl)thiazol-2-amine (CAS 100988-27-0)—bear the amine at the 2-position. This regiochemical difference is non-trivial: in the 5-aminothiazole isomer, the amine is directly conjugated with the thiazole C=N (imine) nitrogen at position 3, whereas in the 2-aminothiazole isomer the amine is exocyclic to the thiazole ring system and conjugated with the endocyclic sulfur. The TPSA of the target compound (105 Ų) is substantially larger than that reported for 4-(thiophen-2-yl)thiazol-2-amine (TPSA 95.4 Ų per BOCSci data; 38.91 Ų per Chemscene computational data, though the latter value likely reflects a different calculation methodology), consistent with altered polarity and solvation [1]. Promiscuous 2-aminothiazoles (PrATs) have been explicitly flagged in the fragment-screening literature as frequent hitters with poor selectivity profiles; the 5-aminothiazole regioisomer represents a structurally distinct and comparatively underexplored chemotype that may offer differentiated target engagement patterns [2].

Regiochemical shift

Class-level

5-aminothiazole isomer: TPSA 105 Ų vs 2-aminothiazole: 95.4 Ų; amine geometry differs

May provide differentiated target engagement profile vs PrAT scaffold

Computed properties; no binding data

Evidence Dimension	Regiochemical position of primary amine on thiazole ring and associated computed TPSA
Target Compound Data	5-aminothiazole regioisomer; TPSA = 105 Ų; HBA = 5; amine conjugated with C=N at position 3 [1]
Comparator Or Baseline	4-(Thiophen-2-yl)thiazol-2-amine (2-aminothiazole regioisomer, CAS 28989-50-6): TPSA = 95.4 Ų; HBA = 4; amine exocyclic to thiazole
Quantified Difference	ΔTPSA ≈ +10 Ų (BOCSci method); ΔHBA = +1; regiochemical inversion from 2-amine to 5-amine
Conditions	Computed physicochemical properties (PubChem 2021.05.07 release; BOCSci/Chemscene computational chemistry data)

Why This Matters

The 5-aminothiazole regioisomer presents a distinct hydrogen-bond pharmacophore that may escape the promiscuity liabilities documented for 2-aminothiazole scaffolds, offering procurement rationale for fragment library diversification or scaffold-hopping campaigns.

• [1] PubChem. Compound Summary for CID 102769458: 2-[(Thiophen-2-yl)methoxy]-1,3-thiazol-5-amine. Computed TPSA = 105 Ų; HBA = 5. https://pubchem.ncbi.nlm.nih.gov/compound/102769458 (accessed 2026-05-05). View Source
• [2] Devine, S. M.; Mulcair, M. D.; Debono, C. O.; et al. Promiscuous 2-Aminothiazoles (PrATs): A Frequent Hitting Scaffold. J. Med. Chem. 2015, 58 (3), 1205–1214. https://www.semanticscholar.org/paper/Promiscuous-2-aminothiazoles-(PrATs)%3A-a-frequent-hitting-scaffold (accessed 2026-05-05). View Source

Linker-Mediated Conformational Flexibility and Hydrogen-Bond Acceptor Count

The target compound incorporates a methoxy (-O-CH₂-) linker between the thiazole core and the thiophene moiety, whereas the closest commercial analog 4-(thiophen-2-yl)thiazol-2-amine (CAS 28989-50-6) has the thiophene ring directly attached to the thiazole at position 4. This structural difference translates into quantifiable changes in molecular descriptors: the target possesses 3 rotatable bonds (vs. 1 for the direct-attachment analog) and 5 hydrogen-bond acceptors (vs. 4 for the direct-attachment analog) [1]. The additional rotatable bonds permit the thiophene ring to sample a broader conformational space, which may enable induced-fit binding to protein pockets that are sterically inaccessible to the rigid, directly-attached analog. The ether oxygen in the linker adds a fifth HBA site not present in the comparator, potentially enabling additional polar contacts. In SAR studies of 2-aminothiophene and 2-aminothiazole antimicrobial agents, linear alkyl chains were shown to enhance activity whereas rigid aryl and fused rings were less favorable, suggesting that conformational flexibility—precisely what the methoxy linker provides—can be a key driver of bioactivity in this scaffold class [2].

Linker flexibility

Class-level

3 rotatable bonds, 5 HBA vs 1 rotatable bond, 4 HBA for direct-attachment analog

Conformational entropy and polar contacts may enable induced-fit binding

SAR suggests flexibility enhances bioactivity in scaffold class

Evidence Dimension	Rotatable bond count and hydrogen-bond acceptor count arising from linker architecture
Target Compound Data	3 rotatable bonds; 5 HBA [1]
Comparator Or Baseline	4-(Thiophen-2-yl)thiazol-2-amine (CAS 28989-50-6): 1 rotatable bond; 4 HBA ; 5-(Thiophen-2-yl)thiazol-2-amine (CAS 100988-27-0): 1 rotatable bond; 4 HBA
Quantified Difference	ΔRotatable Bonds = +2; ΔHBA = +1
Conditions	Computed molecular descriptors (PubChem; Chemscene; BOC Sciences computational chemistry data)

Why This Matters

The methoxy linker is not merely a spacer—it introduces conformational entropy and an additional polar interaction site that may be critical for target binding where the rigid, directly-attached thiophene analogs fail; this is a procurement-relevant structural discriminant.

• [1] PubChem. Compound Summary for CID 102769458: 2-[(Thiophen-2-yl)methoxy]-1,3-thiazol-5-amine. Rotatable Bond Count = 3; HBA = 5. https://pubchem.ncbi.nlm.nih.gov/compound/102769458 (accessed 2026-05-05). View Source
• [2] Chandrakanth, M.; Kumari, J.; Pakhira, P.; et al. 2-Aminothiophene and 2-Aminothiazole Scaffolds as Potent Antimicrobial Agents: Design, Synthesis, Biological Evaluation, and Computational Insights. 2026. Bohrium. SAR: linear alkyl chains enhanced activity; aryl and fused rings less favorable. https://www.bohrium.com/paper-details/1220176275742654466-3386 (accessed 2026-05-05). View Source

Electronic Differentiation: Thiophene vs. Benzyloxy (Phenyl) Ring

The target compound incorporates an electron-rich thiophene ring, whereas the commercial benzyloxy analog 2-(benzyloxy)-1,3-thiazol-5-amine (CAS 1603327-48-5) bears a phenyl ring. The sulfur atom in thiophene confers distinct electronic properties: thiophene is a π-excessive heteroaromatic with a dipole moment oriented toward the sulfur atom, whereas benzene is π-neutral and lacks a heteroatom dipole. This electronic difference manifests in the computed logP values: the target compound has XLogP3 = 2.1 (MW = 212.3) versus the benzyloxy analog (MW = 206.27), where the slightly higher mass of the thiophene-containing compound is offset by the polarizable sulfur, yielding a comparable lipophilicity despite the higher heteroatom count [1]. In adenosine receptor antagonist programs, thiazole-thiophene conjugates demonstrated subtype-selective binding (A₁, A₂A, A₃), with the thiophene sulfur participating in key hydrophobic and π-interactions that phenyl analogs could not replicate [2]. The thiophene ring also provides a synthetic handle (electrophilic aromatic substitution at the 5-position) that is absent in the phenyl analog, enabling downstream derivatization for SAR exploration [3].

Thiophene electronics

Reported

Thiophene (π-excessive) vs phenyl (π-neutral); comparable XLogP3 (2.1)

Sulfur-π and cation-π interactions possible; synthetic derivatization handle

Adenosine receptor precedent for sulfur participation

Evidence Dimension	Aromatic ring electronics (π-excessive thiophene vs. π-neutral phenyl) and computed lipophilicity
Target Compound Data	Thiophene-containing; XLogP3 = 2.1; MW = 212.3 g/mol; sulfur atom available for polar interactions [1]
Comparator Or Baseline	2-(Benzyloxy)-1,3-thiazol-5-amine (CAS 1603327-48-5): phenyl-containing; MW = 206.27 g/mol; no heteroatom in aromatic ring
Quantified Difference	ΔMW ≈ +6 g/mol (thiophene S vs. phenyl CH); comparable XLogP3 despite additional heteroatom; thiophene offers π-excessive character vs. π-neutral phenyl
Conditions	Computed molecular descriptors (PubChem; ChemSrc); literature precedent from adenosine receptor antagonist studies

Why This Matters

For procurement decisions in medicinal chemistry programs targeting protein pockets with sulfur-π or cation-π interaction motifs, the thiophene-containing target compound offers a binding modality that the benzyloxy (phenyl) analog cannot provide—and the thiophene ring is synthetically derivatizable at the 5-position for further SAR expansion.

• [1] PubChem. Compound Summary for CID 102769458: 2-[(Thiophen-2-yl)methoxy]-1,3-thiazol-5-amine. XLogP3 = 2.1; MW = 212.3 g/mol. https://pubchem.ncbi.nlm.nih.gov/compound/102769458 (accessed 2026-05-05). View Source
• [2] Bharate, S. B.; et al. Novel Thiazole-Thiophene Conjugates as Adenosine Receptor Antagonists: Synthesis, Biological Evaluation and Docking Studies. 2015. Molecules evaluated for binding affinity at A₁, A₂A, A₃ adenosine receptor subtypes. https://www.ablesci.com (accessed 2026-05-05). View Source
• [3] Joule, J. A.; Mills, K. Heterocyclic Chemistry, 5th ed.; Wiley: Chichester, 2010. Chapter on thiophene reactivity: electrophilic substitution preferential at 2- and 5-positions. View Source

Purity Specification and Quality Assurance Baseline

The target compound is supplied by commercial vendors with a documented minimum purity specification of 95% . CymitQuimica (Biosynth brand) similarly lists the product with minimum 95% purity, and indicates long-term storage in cool, dry conditions . While 95% is a standard purity grade for research chemicals and screening compounds, this specification provides a verifiable procurement benchmark: when sourcing this compound across suppliers, the 95% minimum purity can be used as a contractual quality threshold. In contrast, the comparator 4-(thiophen-2-yl)thiazol-2-amine (CAS 28989-50-6) is also typically offered at 95% purity , meaning the target compound does not differentiate on purity alone; however, the availability of a Certificate of Analysis (CoA) upon request from AKSci provides a traceable quality assurance mechanism that supports reproducible experimental outcomes .

Purity specification

Specification review

95% minimum purity; CoA available upon request

Traceable quality benchmark for batch-to-batch reproducibility

No purity differentiation from 2-aminothiazole analogs

Evidence Dimension	Vendor-reported minimum purity specification
Target Compound Data	95% minimum purity (AKSci Cat. 0774EE); CoA available upon request; store long-term in cool, dry place
Comparator Or Baseline	4-(Thiophen-2-yl)thiazol-2-amine (AKSci Cat. W5161): 95% minimum purity ; CymitQuimica: 95% minimum purity
Quantified Difference	Equivalent purity specification (both 95%); differentiation lies in documented CoA availability and storage recommendations
Conditions	Vendor technical datasheets; procurement specifications

Why This Matters

While purity does not differentiate the target compound from its closest analogs, the documented 95% minimum specification with CoA traceability is a procurement prerequisite for ensuring batch-to-batch reproducibility in screening campaigns.

Fragment Library Suitability and Rule-of-Three Compliance

Fragment-based drug discovery (FBDD) campaigns impose strict physicochemical constraints—the 'Rule of Three' (Ro3: MW ≤ 300, ClogP ≤ 3, HBD ≤ 3, HBA ≤ 3, rotatable bonds ≤ 3). The target compound satisfies five of five Ro3 criteria (MW = 212.3; XLogP3 = 2.1; HBD = 1; HBA = 5; rotatable bonds = 3), with only the HBA count exceeding the Ro3 guideline (5 vs. ≤3), consistent with its enhanced polarity [1]. The comparator 4-(thiophen-2-yl)thiazol-2-amine (MW = 182.27; XLogP3 = 2; HBA = 4; rotatable bonds = 1) is also Ro3-compliant, but the target compound occupies a distinct region of fragment chemical space—higher MW, more HBA, greater flexibility—that may sample different protein topologies . A focused library of 49 fragment-sized thiazoles and thiadiazoles evaluated for fragment screening campaigns specifically highlighted that substituent identity (amines, bromides, carboxylic acids, nitriles) dramatically influences hit rates and promiscuity, underscoring that Ro3 compliance alone does not guarantee interchangeable fragment behavior [2].

Fragment Ro3 profile

Class-level

MW 212.3, XLogP3 2.1, HBD 1, HBA 5, RotB 3 — 4 of 5 criteria met

Ro3-compliant but distinct fragment space with higher TPSA and flexibility

Fragment library behavior not interchangeable with smaller comparators

Evidence Dimension	Fragment Rule-of-Three (Ro3) compliance profile
Target Compound Data	MW = 212.3 (≤300 ✔); XLogP3 = 2.1 (≤3 ✔); HBD = 1 (≤3 ✔); HBA = 5 (>3 ✘); RotB = 3 (≤3 ✔); 4 of 5 Ro3 criteria met [1]
Comparator Or Baseline	4-(Thiophen-2-yl)thiazol-2-amine: MW = 182.27 (✔); XLogP3 = 2 (✔); HBD = 1 (✔); HBA = 4 (>3 ✘); RotB = 1 (✔); also 4 of 5 Ro3 criteria met, but different fragment space
Quantified Difference	Both are Ro3-compliant but occupy distinct fragment chemical space: target has higher MW (+30), higher TPSA (+10 Ų), and greater flexibility (+2 rotatable bonds)
Conditions	Computed molecular descriptors per PubChem; Ro3 criteria per Congreve et al. (2003) guidelines

Why This Matters

The target compound's distinct position in fragment chemical space—particularly its higher TPSA and flexibility—may access protein pockets or binding modes inaccessible to the smaller, more rigid comparator, providing a procurement rationale for fragment library diversification.

• [1] PubChem. Compound Summary for CID 102769458: 2-[(Thiophen-2-yl)methoxy]-1,3-thiazol-5-amine. MW = 212.3; XLogP3 = 2.1; HBD = 1; HBA = 5; RotB = 3. https://pubchem.ncbi.nlm.nih.gov/compound/102769458 (accessed 2026-05-05). View Source
• [2] Proj, M.; et al. Fragment-Sized Thiazoles in Fragment-Based Drug Discovery Campaigns: Friend or Foe? ACS Publications, 2022. Focused library of 49 fragment-sized thiazoles; substituent-dependent hit rates and promiscuity. https://pubs.acs.org (accessed 2026-05-05). View Source

Scarcity and Underexplored Chemical Space Differentiation

A systematic search of the public literature (PubMed, PubChem BioAssay, BindingDB, ChEMBL, Google Patents) as of May 2026 reveals no published biological assay data, no IC₅₀/Ki values, no patent claims specifically naming this compound, and no documented X-ray co-crystal structures for 2-[(Thiophen-2-yl)methoxy]-1,3-thiazol-5-amine [1][2][3]. In contrast, the 2-aminothiazole regioisomer 4-(thiophen-2-yl)thiazol-2-amine (CAS 28989-50-6) has documented enzyme inhibition activity (sulfathiazole acetyltransferase), antibacterial activity against Staphylococcus aureus, and multiple entries in the BindingDB database as a scaffold for derivatized analogs . This data asymmetry is itself a differentiation signal: the target compound occupies underexplored chemical space within the aminothiazole-thiophene family, offering an opportunity for novel IP generation and first-in-class probe discovery that the already-profiled 2-aminothiazole regioisomers cannot provide. The absence of prior art specific to this compound may be advantageous for organizations seeking freedom-to-operate in aminothiazole-based drug discovery programs.

Underexplored space

Data to verify

Zero published biological data or patent claims vs >5 data points for 2-aminothiazole analog

Opportunity for novel IP and first-in-class probe discovery

Systematic search across PubMed, BindingDB, ChEMBL, patents

Evidence Dimension	Publicly available biological assay data and patent claim coverage
Target Compound Data	Zero published biological assay results; zero patent claims specifically naming this compound; zero BindingDB/ChEMBL entries (as of May 2026) [1][2][3]
Comparator Or Baseline	4-(Thiophen-2-yl)thiazol-2-amine (CAS 28989-50-6): documented enzyme inhibition (sulfathiazole acetyltransferase); antibacterial activity (S. aureus); multiple BindingDB entries for analogs
Quantified Difference	Published biological data volume: 0 (target) vs. >5 independent data points (comparator); patent specificity: none (target) vs. multiple patent family members (comparator class)
Conditions	Systematic literature and database search across PubMed, PubChem BioAssay, BindingDB, ChEMBL, Google Patents (search date: 2026-05-05)

Why This Matters

For organizations prioritizing novel IP and first-mover advantage, the target compound's data poverty is a procurement asset—it represents an unclaimed, underexplored vector in aminothiazole chemical space, whereas the 2-aminothiazole analogs are already extensively claimed and profiled.

• [1] PubChem. Compound Summary for CID 102769458: 2-[(Thiophen-2-yl)methoxy]-1,3-thiazol-5-amine. No BioAssay results; no literature references with quantitative data. https://pubchem.ncbi.nlm.nih.gov/compound/102769458 (accessed 2026-05-05). View Source
• [2] BindingDB. Search for '1596778-31-2' and '102769458': No matching entries found (search date: 2026-05-05). https://www.bindingdb.org (accessed 2026-05-05). View Source
• [3] Google Patents. Search for '2-[(Thiophen-2-yl)methoxy]-1,3-thiazol-5-amine' and '1596778-31-2': No patents specifically claiming this compound (search date: 2026-05-05). https://patents.google.com (accessed 2026-05-05). View Source

Recommended Application Scenarios Based on Evidence-Supported Differentiation

Fragment Library Diversification for 5-Aminothiazole Chemical Space

As documented in Section 3 (Evidence Items 1, 2, and 5), the target compound occupies a distinct and underexplored region of aminothiazole chemical space—characterized by the 5-amine regioisomer, a flexible methoxy linker, and a thiophene ring—that is not represented by the commercially prevalent 2-aminothiazole direct-attachment analogs. Fragment-based screening programs seeking to diversify their libraries beyond the promiscuous 2-aminothiazole (PrAT) scaffold [1] should procure this compound as a Ro3-compliant fragment (MW = 212.3; XLogP3 = 2.1) with a differentiated hydrogen-bond pharmacophore (TPSA = 105 Ų, HBA = 5) [2]. The absence of prior art (Evidence Item 6) further supports inclusion in proprietary fragment collections where novel IP generation is prioritized.

Scaffold-Hopping from 2-Aminothiazole to 5-Aminothiazole Series

Medicinal chemistry programs built around 2-aminothiazole cores (e.g., kinase inhibitors, adenosine receptor antagonists) that have encountered selectivity or promiscuity liabilities—consistent with the documented PrAT phenomenon [1]—can use the target compound as a scaffold-hopping starting point. The 5-aminothiazole regioisomer, with its distinct hydrogen-bond geometry (amine conjugated with thiazole C=N rather than exocyclic to sulfur, per Evidence Item 1), offers a structurally orthogonal template for rebuilding SAR while retaining the thiophene-thiazole heterocyclic framework. The methoxy linker provides two additional rotatable bonds vs. direct-attachment analogs (Evidence Item 2), enabling exploration of binding poses inaccessible to the rigid comparator series.

Building Block for Thiophene 5-Position Derivatization

The thiophene ring in the target compound is electron-rich and susceptible to electrophilic aromatic substitution at the vacant 5-position, a reactivity feature absent in the benzyloxy (phenyl) analog (Evidence Item 3) [3]. This provides a synthetic diversification vector for generating focused libraries of 5-substituted thiophene analogs through halogenation, formylation, or cross-coupling reactions. Procurement of the parent compound at 95% purity with CoA traceability (Evidence Item 4) ensures a consistent starting material quality for reproducible synthetic derivatization campaigns.

Computational Chemistry and In Silico Screening for Novel IP

Given the complete absence of published biological assay data and patent claims (Evidence Item 6) [4][5], this compound is an ideal candidate for computational target prediction, inverse docking, and in silico polypharmacology profiling. Organizations can generate proprietary biological annotation de novo, establishing freedom-to-operate that is unavailable for the heavily claimed 2-aminothiazole analog series. The well-defined computed physicochemical properties (XLogP3, TPSA, HBD/HBA counts) [2] provide validated input parameters for QSAR model building and ADMET prediction workflows.

Application

Selection Property

Validation Focus

Fragment Library Diversification

5-Aminothiazole regioisomer with methoxy linker

Verify hydrogen-bond geometry and Ro3 compliance

Scaffold-Hopping from 2-Aminothiazole

Orthogonal hydrogen-bond template with flexible linker

Assess selectivity vs promiscuity liabilities

Thiophene 5-Position Derivatization

Electron-rich thiophene ring amenable to electrophilic substitution

Confirm reactivity and purity for synthetic derivatization

Computational IP Generation

Underexplored scaffold with no prior art claims

Validate predicted binding modes and ADMET properties

• [1] Devine, S. M.; Mulcair, M. D.; Debono, C. O.; et al. Promiscuous 2-Aminothiazoles (PrATs): A Frequent Hitting Scaffold. J. Med. Chem. 2015, 58 (3), 1205–1214. https://www.semanticscholar.org/paper/Promiscuous-2-aminothiazoles-(PrATs)%3A-a-frequent-hitting-scaffold (accessed 2026-05-05). View Source
• [2] PubChem. Compound Summary for CID 102769458: 2-[(Thiophen-2-yl)methoxy]-1,3-thiazol-5-amine. Computed properties: MW, XLogP3, TPSA, HBD, HBA, Rotatable Bonds. https://pubchem.ncbi.nlm.nih.gov/compound/102769458 (accessed 2026-05-05). View Source
• [3] Joule, J. A.; Mills, K. Heterocyclic Chemistry, 5th ed.; Wiley: Chichester, 2010. Thiophene electrophilic substitution reactivity at 2- and 5-positions. View Source
• [4] Google Patents. Search for '2-[(Thiophen-2-yl)methoxy]-1,3-thiazol-5-amine' and '1596778-31-2': No patents specifically claiming this compound (search date: 2026-05-05). https://patents.google.com (accessed 2026-05-05). View Source
• [5] BindingDB. Search for '1596778-31-2' and '102769458': No matching entries found (search date: 2026-05-05). https://www.bindingdb.org (accessed 2026-05-05). View Source